Cas no 2171990-74-0 ((1,3-dimethyl-1H-pyrazol-5-yl)methyl chloroformate)

• Product Name: (1,3-dimethyl-1H-pyrazol-5-yl)methyl chloroformate
• CAS No: 2171990-74-0
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 6254690
• PubChem ID: 165788291
• Update Time: 2025-05-26

(1,3-dimethyl-1H-pyrazol-5-yl)methyl chloroformate Chemical and Physical Properties

Names and Identifiers

• (1,3-dimethyl-1H-pyrazol-5-yl)methyl chloroformate
• 2171990-74-0
• EN300-1613108

• Inchi： 1S/C7H9ClN2O2/c1-5-3-6(10(2)9-5)4-12-7(8)11/h3H,4H2,1-2H3
• InChI Key： AKNVDAWYEAKPPN-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC1=CC(C)=NN1C

Computed Properties

• Exact Mass: 188.0352552g/mol
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Additional information on (1,3-dimethyl-1H-pyrazol-5-yl)methyl chloroformate

Professional Introduction to (1,3-dimethyl-1H-pyrazol-5-yl)methyl chloroformate (CAS No. 2171990-74-0)

(1,3-dimethyl-1H-pyrazol-5-yl)methyl chloroformate) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 2171990-74-0, this compound represents a unique structural motif that finds utility in various synthetic applications, particularly in the development of bioactive molecules. Its molecular framework, featuring a pyrazole core substituted with dimethyl groups and a chloroformate functional group, makes it a versatile intermediate for constructing complex chemical entities.

The relevance of this compound in modern chemical biology is underscored by its role as a key building block in the synthesis of heterocyclic derivatives. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a chloroformate group into the pyrazole scaffold enhances its reactivity, enabling facile coupling with nucleophiles to form amides or esters. This reactivity is particularly valuable in medicinal chemistry, where the rapid assembly of novel drug candidates is essential.

Recent advancements in synthetic methodologies have highlighted the utility of (1,3-dimethyl-1H-pyrazol-5-yl)methyl chloroformate in the construction of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. The chloroformate functionality allows for the introduction of non-natural amino acid residues or modifications at specific positions within the peptide backbone. This has been particularly useful in developing protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders.

In addition to its role in peptidomimetic synthesis, (1,3-dimethyl-1H-pyrazol-5-yl)methyl chloroformate has been explored in the development of small-molecule inhibitors targeting enzyme-protein interactions. Enzyme inhibition is a cornerstone of modern drug design, with many therapeutic agents functioning by binding to and modulating the activity of specific enzymes. The pyrazole core provides a rigid scaffold that can be optimized for high-affinity binding to enzyme active sites or allosteric pockets. The chloroformate group further facilitates derivatization, allowing for the introduction of additional functional moieties that enhance binding specificity and pharmacokinetic properties.

The compound's potential in oncology research is particularly noteworthy. Pyrazole derivatives have been shown to exhibit inhibitory effects on various kinases and other enzymes implicated in cancer progression. For instance, studies have demonstrated that certain pyrazole-based compounds can disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors. The (1,3-dimethyl-1H-pyrazol-5-yl)methyl chloroformate derivative offers a promising starting point for designing novel inhibitors with improved selectivity and efficacy.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making enzymes involved in viral polymerization or assembly attractive targets for therapeutic intervention. Pyrazole derivatives have been investigated for their ability to inhibit viral proteases and polymerases. The chloroformate group enables the synthesis of prodrugs or covalent inhibitors that can enhance drug delivery and duration of action. Recent studies have highlighted the potential of pyrazole-based compounds as broad-spectrum antivirals, capable of targeting multiple viral families.

The synthetic versatility of (1,3-dimethyl-1H-pyrazol-5-yl)methyl chloroformate also extends to its application in material science. Beyond pharmaceuticals, pyrazole derivatives have been explored as components in organic electronics and catalytic systems. The ability to functionalize the pyrazole core with diverse substituents allows for fine-tuning of electronic properties, making it suitable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, the compound's reactivity with transition metals has been leveraged in catalytic processes aimed at sustainable chemical synthesis.

In conclusion, (1,3-dimethyl-1H-pyrazol-5-yl)methyl chloroformate (CAS No. 2171990-74-0) represents a valuable tool in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features and reactivity make it an indispensable intermediate for constructing biologically active molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly significant role in advancing chemical biology and drug discovery efforts worldwide.